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Cat. No.: B042885 Get Quote

4-Nitro-2H-1,2,3-triazole: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Nitro-2H-1,2,3-triazole is a nitrogen-rich heterocyclic compound with the molecular formula

C₂H₂N₄O₂. The presence of the energetic nitro group (-NO₂) on the stable triazole ring makes it

a molecule of significant interest, particularly in the field of energetic materials. Its high nitrogen

content and positive heat of formation are desirable properties for the development of

explosives and gas-generating systems.[1] Beyond this primary application, it also serves as a

versatile building block in organic synthesis for the creation of more complex heterocyclic

structures. This technical guide provides a detailed overview of the physical and chemical

properties of 4-Nitro-2H-1,2,3-triazole, its synthesis, reactivity, and safety considerations.

Physicochemical Properties
A summary of the key physical and chemical properties of 4-Nitro-2H-1,2,3-triazole is

presented below. It is important to note that while some data is available from commercial

suppliers and literature, comprehensive experimental characterization is not extensively

documented in publicly accessible sources.
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Property Value Reference

Molecular Formula C₂H₂N₄O₂ [1][2]

Molecular Weight 114.06 g/mol [1][2]

CAS Number 14544-45-7 [1]

Density (predicted) 1.7 g/cm³ [1]

Melting Point 160-161 °C [3]

IUPAC Name 4-nitro-2H-1,2,3-triazole [1]

InChI Key
YXFWFUSVDJIVIV-

UHFFFAOYSA-N
[1]

Solubility
Soluble in DMSO and

Methanol
[3]

Synthesis of 4-Nitro-2H-1,2,3-triazole
The most common and direct method for the synthesis of 4-Nitro-2H-1,2,3-triazole is the

electrophilic nitration of 2H-1,2,3-triazole.[1] This reaction involves the attack of a nitronium ion

(NO₂⁺), typically generated from a mixture of a strong acid and a nitrate source, on the

electron-rich triazole ring.
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A generalized workflow for the synthesis of 4-Nitro-2H-1,2,3-triazole.

Experimental Protocol: Nitration of 2H-1,2,3-triazole
(Adapted from similar procedures)
Materials:

2H-1,2,3-triazole

Concentrated Sulfuric Acid (H₂SO₄, 98%)

Fuming Nitric Acid (HNO₃, >90%)

Crushed Ice

Saturated Sodium Bicarbonate solution (NaHCO₃)

Dichloromethane (CH₂Cl₂) or Ethyl Acetate

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice-salt bath,

dissolve 2H-1,2,3-triazole in concentrated sulfuric acid.

Slowly add fuming nitric acid dropwise to the stirred solution, ensuring the temperature is

maintained below 10 °C.

After the addition is complete, continue stirring the reaction mixture at a low temperature for

approximately one hour, then allow it to warm to room temperature and stir for an additional

2-4 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, carefully pour the reaction mixture onto a generous amount of crushed ice.
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Neutralize the acidic solution by the slow and portion-wise addition of a saturated sodium

bicarbonate solution until the pH is approximately 7.

Extract the product from the aqueous mixture using a suitable organic solvent such as

dichloromethane or ethyl acetate (3 x volume of aqueous layer).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or

sodium sulfate.

Filter to remove the drying agent and concentrate the solvent under reduced pressure to

yield the crude product.

The crude product can be further purified by recrystallization from a suitable solvent (e.g.,

ethanol) or by column chromatography.

Chemical Properties and Reactivity
The chemical behavior of 4-Nitro-2H-1,2,3-triazole is largely dictated by the interplay between

the electron-withdrawing nitro group and the heterocyclic triazole ring.

Reduction of the Nitro Group
A key reaction of 4-Nitro-2H-1,2,3-triazole is the reduction of the nitro group to an amino

group, yielding 4-Amino-2H-1,2,3-triazole. This transformation is a critical step for further

functionalization of the molecule. Common methods for this reduction include:

Catalytic Hydrogenation: Using hydrogen gas in the presence of a metal catalyst such as

Palladium on carbon (Pd/C).

Chemical Reduction: Employing reducing agents like iron powder in the presence of an acid,

such as ammonium chloride.[1]

Reduction of 4-Nitro-2H-1,2,3-triazole

4-Nitro-2H-1,2,3-triazole Reducing Agents
(e.g., H₂/Pd-C or Fe/NH₄Cl) 4-Amino-2H-1,2,3-triazole
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Reduction of the nitro group to an amino group.

Further Nitration
Under more forcing nitrating conditions, it is possible to introduce a second nitro group onto the

triazole ring to form dinitro derivatives.[1]

Spectroscopic Data
Detailed experimental spectra for 4-Nitro-2H-1,2,3-triazole are not widely available. The

following information is based on general spectroscopic principles and data for analogous

compounds.

Spectroscopic Technique Expected Observations

¹H NMR

A single resonance is expected for the proton on

the triazole ring. The exact chemical shift would

depend on the solvent used.

¹³C NMR

Two signals are expected for the two carbon

atoms in the triazole ring. The carbon atom

attached to the nitro group would be significantly

downfield.

IR Spectroscopy

Key vibrational bands are expected for the

asymmetric and symmetric stretching of the

nitro group (NO₂) in the regions of 1500-1600

cm⁻¹ and 1300-1400 cm⁻¹, respectively. An N-H

stretching vibration is anticipated above 3100

cm⁻¹.

Thermal Stability and Decomposition
While specific differential scanning calorimetry (DSC) or thermogravimetric analysis (TGA) data

for 4-Nitro-2H-1,2,3-triazole is not readily found in the literature, it is expected to exhibit a

sharp exothermic decomposition at elevated temperatures, characteristic of energetic
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materials.[4] Theoretical studies on similar nitrotriazoles suggest that the initial decomposition

step is likely the cleavage of the C-NO₂ bond or rupture of the triazole ring.[4]

Safety and Handling
Warning: The chemical, physical, and toxicological properties of 4-Nitro-2H-1,2,3-triazole have

not been thoroughly investigated.[5] As a nitro-containing heterocyclic compound, it should be

handled with caution.

Personal Protective Equipment (PPE): Safety glasses with side-shields, chemical-resistant

gloves, and a lab coat should be worn at all times.[5]

Handling: Avoid dust formation. Handle in a well-ventilated area, preferably in a chemical

fume hood.[5]

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames. Keep the container tightly closed.[2]

In case of exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes and seek medical

attention.[5]

Skin: Wash off immediately with soap and plenty of water.[5]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention.[5]

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations. Do not allow the product to enter drains.[5]

Toxicity of Related Compounds: Studies on the related compound 3-nitro-1,2,4-triazol-5-one

have indicated potential for testicular toxicity in animal models. While this data is not directly

applicable to 4-Nitro-2H-1,2,3-triazole, it highlights the need for caution when handling nitro-

triazole derivatives.
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Conclusion
4-Nitro-2H-1,2,3-triazole is a valuable compound with significant potential, primarily as a

precursor in the synthesis of high-energy materials. Its synthesis via the direct nitration of 2H-

1,2,3-triazole is a well-established method. While there is a need for more comprehensive

experimental data on its physicochemical and thermal properties, the available information

provides a solid foundation for researchers and scientists working with this molecule. Due to its

potential energetic nature and the limited toxicological data, strict adherence to safety protocols

is essential when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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